Cas no 301861-27-8 ((1R,2R)-2-phenylcyclopropylmethanamine)

• Product Name: (1R,2R)-2-phenylcyclopropylmethanamine
• CAS No: 301861-27-8
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• MDL: MFCD19205351
• CID: 5214213
• PubChem ID: 11400855
• Update Time: 2025-07-23

(1R,2R)-2-phenylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanamine, 2-phenyl-, (1R,2R)-
• (1R,2R)-2-phenylcyclopropylmethanamine

• MDL： MFCD19205351
• Inchi： 1S/C10H13N/c11-7-9-6-10(9)8-4-2-1-3-5-8/h1-5,9-10H,6-7,11H2/t9-,10-/m0/s1
• InChI Key： ATTLDOZXPZCOGK-UWVGGRQHSA-N
• SMILES： [C@@H]1(CN)C[C@H]1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (1R,2R)-2-phenylcyclopropylmethanamine

Introduction to (1R,2R)-2-phenylcyclopropylmethanamine (CAS No. 301861-27-8)

(1R,2R-2-phenylcyclopropylmethanamine) is a specialized organic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical research. This compound, identified by its Chemical Abstracts Service (CAS) number CAS No. 301861-27-8, possesses a cyclopropyl moiety appended with a phenyl group and an amine functional group, making it a promising candidate for various biochemical applications.

The molecular structure of (1R,2R-2-phenylcyclopropylmethanamine) contributes to its distinctive chemical properties, which include moderate solubility in organic solvents and the ability to engage in hydrogen bonding due to the presence of the amine group. These characteristics make it particularly useful in the synthesis of complex molecules and as an intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with cyclopropyl and phenyl substituents. The cyclopropyl ring, being a small and rigid structure, can introduce conformational constraints that may enhance binding affinity to biological targets. This has led to extensive research into its utility in drug design, particularly in the development of small-molecule inhibitors and modulators.

The amine functional group in (1R,2R-2-phenylcyclopropylmethanamine) further enhances its versatility, allowing for further derivatization through various chemical reactions such as nucleophilic substitution and condensation reactions. This flexibility has made it a valuable building block in synthetic chemistry, enabling the construction of more complex molecules with tailored biological activities.

One of the most compelling aspects of (1R,2R-2-phenylcyclopropylmethanamine) is its potential application in the treatment of neurological disorders. Studies have shown that compounds with similar structural motifs can interact with specific neurotransmitter receptors, potentially leading to new therapeutic strategies for conditions such as depression, anxiety, and neurodegenerative diseases. The precise stereochemistry of (1R,2R-2-phenylcyclopropylmethanamine) is particularly important, as enantiomeric differences can significantly impact biological activity and efficacy.

The synthesis of (1R,2R-2-phenylcyclopropylmethanamine) represents a significant achievement in synthetic organic chemistry. The process involves multiple steps, including ring-closing metathesis to form the cyclopropyl ring and subsequent functionalization to introduce the phenyl and amine groups. Advanced computational methods have been employed to optimize reaction conditions and improve yield, ensuring that this compound can be produced efficiently on a larger scale.

Ongoing research is focused on expanding the applications of (1R,2R-2-phenylcyclopropylmethanamine) beyond traditional pharmaceuticals. For instance, its potential use in materials science has been explored, where it may serve as a precursor for high-performance polymers or specialty chemicals. The unique properties of this compound make it an attractive candidate for innovative applications that could revolutionize multiple industries.

The future prospects for (1R,2R-2-phenylcyclopropylmethanamine) are vast and exciting. As our understanding of its chemical behavior and biological interactions continues to grow, new opportunities for its use will undoubtedly emerge. Collaborative efforts between chemists, biologists, and pharmacologists are essential to fully harness its potential and translate laboratory discoveries into tangible benefits for society.